1-(4-fluorophenyl)-4-isopropyl-7-(methylthio)-1H-pyrazolo[3,4-d]pyridazine

• IUPAC Name: 1-(4-fluorophenyl)-7-methylsulfanyl-4-propan-2-ylpyrazolo[3,4-d]pyridazine
• InChI: InChI=1S/C15H15FN4S/c1-9(2)13-12-8-17-20(11-6-4-10(16)5-7-11)14(12)15(21-3)19-18-13/h4-9H,1-3H3
• InChI Key: YBWKFBKJRADMKR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN=C(C2=C1C=NN2C3=CC=C(C=C3)F)SC
• Molecular Formula: C15H15FN4S
• Molecular Weight: 302.4 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves several steps. One approach is the condensation of appropriate precursors, followed by cyclization. For instance, a method reported in the literature involves the synthesis of ethyl 2-(4-((1-(3,4-disubstituted fluorophenyl)-1H-1,2,3-triazol-4-yl)methyl)piperazin-1-yl)-4-(4-substituted phenyl)-6-methylpyrimidine-5-carboxylate . The exact synthetic route may vary based on the desired regioisomers and functional groups.

Mechanism of Action

While specific studies on the mechanism of action for this compound are scarce, we can infer potential targets based on its structure. Computational studies and molecular docking suggest interactions with proteins involved in neuroprotection and anti-inflammatory pathways . Further experimental validation is needed to confirm these hypotheses.